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Compound of Interest

Compound Name: 1,1'-Thiobis(2-naphthol)

Cat. No.: B097517 Get Quote

Disclaimer: No comprehensive Safety Data Sheet (SDS) for 1,1'-Thiobis(2-naphthol) was

publicly available at the time of this writing. The following guide has been compiled by

extrapolating data from structurally similar and precursor compounds, primarily 2-naphthol. This

information should be used as a guideline only, and a comprehensive risk assessment should

be conducted by qualified professionals before handling 1,1'-Thiobis(2-naphthol).

Introduction
1,1'-Thiobis(2-naphthol) is a chemical compound used in various research and development

applications. Due to the limited availability of specific safety data, this guide provides a

conservative approach to its handling, storage, and disposal, drawing parallels from the known

hazards of naphthol-based compounds. This document is intended for researchers, scientists,

and professionals in drug development who may handle this substance.

Hazard Identification and Classification
Based on the GHS pictograms provided by suppliers and the known hazards of related

naphthol compounds, 1,1'-Thiobis(2-naphthol) is anticipated to be classified as an irritant and

to pose a potential health hazard. The following table summarizes the likely GHS classification,

though this is not officially confirmed.

Table 1: Postulated GHS Classification for 1,1'-Thiobis(2-naphthol)
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Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long-lasting effects

Note: This classification is inferred from related compounds and requires confirmation through

specific testing of 1,1'-Thiobis(2-naphthol).

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for its safe

handling.

Table 2: Physical and Chemical Properties of 1,1'-Thiobis(2-naphthol)

Property Value

Molecular Formula C₂₀H₁₄O₂S

Molecular Weight 318.39 g/mol

Appearance
White to light gray to light orange

powder/crystal[1]

Melting Point 216 °C[1]

Solubility Soluble in Dimethylformamide (DMF)[1]

Storage Temperature
Room temperature, recommended in a cool,

dark place (<15°C)[1]
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Experimental Protocols for Safe Handling
Adherence to strict experimental protocols is paramount to ensure the safety of laboratory

personnel.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential when handling 1,1'-Thiobis(2-naphthol). The

following table outlines the recommended PPE.

Table 3: Personal Protective Equipment (PPE) Recommendations

Body Part Recommended Protection Standard

Eyes/Face
Chemical safety goggles and a

face shield
ANSI Z87.1 / EN 166

Skin

Chemical-resistant gloves

(Nitrile, Neoprene, or Butyl

rubber), lab coat, and full-

length pants

EN 374

Respiratory

NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates

NIOSH 42 CFR 84
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Start: Prepare to handle
1,1'-Thiobis(2-naphthol)

Assess Risks:
- Scale of work

- Potential for dust/aerosol generation

Select Appropriate PPE

Eye/Face Protection:
- Safety Goggles

- Face Shield (if splash risk)

Always Required

Hand Protection:
- Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

Always Required

Body Protection:
- Lab coat

- Closed-toe shoes

Always Required

Respiratory Protection:
- Fume hood or

- NIOSH-approved respirator

If dust/aerosol risk

Don PPE in Correct Order:
1. Gown/Apron

2. Mask/Respirator
3. Goggles/Face Shield

4. Gloves

Handle Chemical in
Controlled Environment

(e.g., Fume Hood)

Doff PPE Carefully to
Avoid Contamination

Dispose of Contaminated
PPE as Hazardous Waste

End
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Engineering Controls
Engineering controls are the first line of defense in minimizing exposure.

Ventilation: Always handle 1,1'-Thiobis(2-naphthol) in a well-ventilated area. A chemical

fume hood is required for procedures that may generate dust or aerosols.

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the immediate work area.[2]

Handling and Storage Procedures
Handling: Avoid contact with skin, eyes, and clothing.[3] Do not breathe dust.[2] Minimize

dust generation and accumulation.[2] Wash hands thoroughly after handling.[2]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1] Protect

from light. Incompatible materials include strong oxidizing agents.[2]

Emergency Procedures
A clear and well-rehearsed emergency plan is critical.

First-Aid Measures
Table 4: First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes.[2] Seek

medical attention if irritation persists.[2] Take off

contaminated clothing and wash it before reuse.

[1]

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[2]

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[2]

Ingestion

Do NOT induce vomiting.[2] Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[2]
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Chemical Exposure Occurs

Determine Exposure Type

Inhalation

Inhalation

Skin Contact

Skin

Eye Contact

Eye

Ingestion

Ingestion

Move to Fresh Air Remove Contaminated Clothing Rinse Eyes with Water (15 min) Rinse Mouth with Water

Administer Oxygen if needed

Seek Immediate Medical Attention

Wash Skin with Soap & Water

Seek Medical Attention if Irritation Persists

Remove Contact Lenses

Seek Immediate Medical Attention

Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

chemical foam.[2]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon oxides and sulfur oxides.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2][4]
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Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (see Table 3). Ensure adequate ventilation. Avoid breathing dust and

contact with the substance.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Containment and Cleaning Up: Sweep up and shovel into a suitable container

for disposal.[2] Avoid generating dust. After material pickup is complete, ventilate the area

and wash the spill site.

Toxicological Information
No specific toxicological data for 1,1'-Thiobis(2-naphthol) is readily available. The information

below is based on data for 2-naphthol and should be considered indicative of potential hazards.

Table 5: Toxicological Data for 2-Naphthol (for reference)

Test Species Route Value

LD50 Rat Oral 1300 mg/kg

LD50 Rabbit Dermal >10,000 mg/kg

LC50 Rat Inhalation >770 mg/m³ (1 h)

Source: Safety Data Sheets for 2-Naphthol.

Acute Effects: Harmful if swallowed or inhaled.[5] Causes serious eye irritation.[5] May cause

skin and respiratory tract irritation.[6]

Chronic Effects: Prolonged or repeated exposure may cause damage to organs.[6]

Disposal Considerations
All waste materials containing 1,1'-Thiobis(2-naphthol) should be treated as hazardous

waste.
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Disposal Method: Dispose of contents and container in accordance with local, regional,

national, and international regulations.[7] Contact a licensed professional waste disposal

service to dispose of this material.

Contaminated Packaging: Empty containers may retain product residue and should be

disposed of in the same manner as the substance itself.
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Waste Generated:
1,1'-Thiobis(2-naphthol)
or contaminated material

Is the waste hazardous?

Yes

Yes

No

No (Not applicable for this chemical)

Treat as Hazardous Waste Follow standard lab
waste procedures

Containerize in a labeled,
sealed, and appropriate container

Contact Environmental Health & Safety (EHS)
or licensed waste disposal service

Dispose according to
local, state, and federal regulations

End of Disposal Process

Click to download full resolution via product page
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Conclusion
While specific safety data for 1,1'-Thiobis(2-naphthol) is lacking, a conservative approach

based on the known hazards of similar naphthol compounds is essential for ensuring the safety

of all personnel. This guide provides a framework for the safe handling, storage, and disposal

of this substance. It is imperative that all users supplement this information with a thorough risk

assessment and adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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